Cas no 1162-60-3 (19-Norpregn-4-en-20-yn-3-one,17-hydroxy-7-methyl-, (7a,17a)-)

• Product Name: 19-Norpregn-4-en-20-yn-3-one,17-hydroxy-7-methyl-, (7a,17a)-
• CAS No: 1162-60-3
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 147289
• PubChem ID: 22814761
• Update Time: 2025-04-19

19-Norpregn-4-en-20-yn-3-one,17-hydroxy-7-methyl-, (7a,17a)- Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-en-20-yn-3-one,17-hydroxy-7-methyl-, (7a,17a)-
• ?4-Tibolone
• ∆4-TIBOLONE
• -4-TIBOLONE
• 17a-Ethynyl-17-hydroxy-7a-methyl-4-estren-3-one
• 7a-Methylnorethindrone
• Org OD 14 4-ene isomer
• Org-OM 38
• SCHEMBL2835215
• 17-ethynyl-17-hydroxy-7,13-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• delta4-Tibolone
• 17-Hydroxy-7-alpha-methyl-19-nor-17-alpha-preg-4-en-20-yn-3-one
• NSC816239
• 7.ALPHA.-METHYLNORETHINDRONE
• 7alpha-Methyl-17-ethinyl-19-nortestosterone
• 7alpha-Methylnorethindrone
• NSC-816239
• ORG-OM-38
• .DELTA.4-TIBOLONE
• 19-Norpregn-4-en-20-yn-3-one, 17-hydroxy-7-methyl-, (7.alpha.,17.alpha.)-
• 7.ALPHA.-METHYL-17.ALPHA.-ETHYNYL-19-NORTESTOSTERONE
• 19-Norpregn-4-en-20-yn-3-one, 17-hydroxy-7-methyl-, (7alpha,17alpha)-
• 17-Ethinyl-7-alpha-methyl-19-nortestosterone
• (7alpha,17beta)-17-ethynyl-17-hydroxy-7-methylestr-4(5)en-3-one
• delta(4)-tibolone
• 19-Nor-17-alpha-preg-4-en-20-yn-3-one, 17-hydroxy-7-alpha-methyl-
• BRN 4263193
• DTXSID10921959
• 7.ALPHA.-METHYLNORETHISTERONE
• (7.ALPHA.,17.ALPHA.)-17-HYDROXY-7-METHYL-19-NORPREGN-4-EN-20-YN-3-ONE
• LHZ8R2OW0M
• (7R,8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-7,13-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• delta 4-Tibolone
• 7-alpha-Methyl-17-ethinyl-19-nortestosterone
• 1162-60-3
• delta4-Tibolone (1mg/ml in Acetonitrile)
• NSC 142228
• Isotibolone
• NSC-142228
• UNII-LHZ8R2OW0M
• (7alpha,17beta)-17-ethynyl-17-hydroxy-7-methylestr-4(5)en-3- one
• Delta-4-Tibolone D5

• Inchi： 1S/C21H28O2/c1-4-21(23)10-8-18-19-13(2)11-14-12-15(22)5-6-16(14)17(19)7-9-20(18,21)3/h1,12-13,16-19,23H,5-11H2,2-3H3/t13-,16+,17-,18+,19-,20+,21+/m1/s1
• InChI Key： WAOKMNBZWBGYIK-KIURNNQRSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3[C@H](C)CC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 312.20900
• Monoisotopic Mass: 312.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.13
• Melting Point: 165-169°C
• Boiling Point: 452.5°Cat760mmHg
• Flash Point: 192.7°C
• Refractive Index: 1.569
• PSA: 37.30000
• LogP: 3.73850

19-Norpregn-4-en-20-yn-3-one,17-hydroxy-7-methyl-, (7a,17a)- Security Information

• Storage Condition：-20°C Freezer